Fluorescent Symmetric Phenazines from the Reactions of β-Lapachone and Nor-β-lapachone with Ammoniating Agents

Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A906357I

Abstract

The reactions of β-lapachone 1 and nor-β-lapachone 4 with several ammoniating agents give rise to symmetric phenazines which exhibit high, solvent dependent, fluorescence quantum yields.

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